Cas no 128631-61-8 (6H-Purin-6-one,2-amino-9-(3,5-dihydroxypentyl)-1,9-dihydro-)
128631-61-8 structure
Product Name:6H-Purin-6-one,2-amino-9-(3,5-dihydroxypentyl)-1,9-dihydro-
CAS No:128631-61-8
MF:C10H15N5O3
MW:253.257801294327
CID:176900
PubChem ID:135538701
Update Time:2025-04-19
6H-Purin-6-one,2-amino-9-(3,5-dihydroxypentyl)-1,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one,2-amino-9-(3,5-dihydroxypentyl)-1,9-dihydro-
- 2-amino-9-(3,5-dihydroxypentyl)-3H-purin-6-one
- (+-)-9-(3,5-Dihydroxypent-1-yl)guanine
- 1,3-pentanediol, 5-(2-amino-6-hydroxy-9H-purin-9-yl)-
- 128631-61-8
- 2-amino-9-(3,5-dihydroxypentyl)-6,9-dihydro-1H-purin-6-one
- DTXSID80926173
- 9-(3,5-DiOHPentyl)guanine
- 2-amino-9-(3,5-dihydroxypentyl)-1H-purin-6-one
- 6H-Purin-6-one, 2-amino-9-(3,5-dihydroxypentyl)-1,9-dihydro-, (1)-
- 5-(6-Hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)pentane-1,3-diol
- 2-Amino-9-(3,5-dihydroxypentyl)-1H-purin-6(9H)-one
-
- Inchi: 1S/C10H15N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)3-1-6(17)2-4-16/h5-6,16-17H,1-4H2,(H3,11,13,14,18)
- InChI Key: OQAWLTUIWVZUEY-UHFFFAOYSA-N
- SMILES: OC(CCO)CCN1C=NC2C(NC(N)=NC1=2)=O
Computed Properties
- Exact Mass: 253.11765
- Monoisotopic Mass: 253.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.4
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.68
- Boiling Point: 653.4°Cat760mmHg
- Flash Point: 348.9°C
- Refractive Index: 1.748
- PSA: 125.76
6H-Purin-6-one,2-amino-9-(3,5-dihydroxypentyl)-1,9-dihydro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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